Stigmasta-4,22,25-trien-3-one, (22E)-

• Molecular Formula: C29H44O
• Molecular Weight: 408.7 g/mol
• InChI: InChI=1S/C29H44O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18,20-21,24-27H,2,7,10-17H2,1,3-6H3/t20?,21?,24?,25?,26?,27?,28-,29+/m0/s1
• InChIKey: BLMXNQVGERRIAW-BCZOYAQRSA-N

Stigmasta-4,22,25-trien-3-one, (22E)-: Definitive Steroid Reference for Cytotoxicity and Structural Biology

Stigmasta-4,22,25-trien-3-one, (22E)- (CAS 848669-09-0) is a naturally occurring C29-steroid characterized by a 3-keto group and conjugated Δ4, Δ22, and Δ25 double bonds . Isolated from botanical sources including Callicarpa giraldiana and Porcelia macrocarpa, this compound serves as a unique structural scaffold within the stigmastane class, distinguished by its extended, fully characterized tri-unsaturated ring system [1]. Its defined stereochemistry (8S,9S,10R,13R,14S,17R configuration) and specific double-bond geometry make it an essential reference material for phytochemical fingerprinting and structure-activity relationship (SAR) studies exploring the biological impact of steroid unsaturation patterns [1].

Phytochemical fingerprinting reference with fully characterized stereochemistry

Tri-unsaturated 3-keto scaffold for steroid unsaturation SAR studies

Analytical standard for distinguishing co-occurring stigmastane analogs

• [1] Chaves MH, Roque NF, Ayres MCC. Steroids and flavonoids of Porcelia macrocarpa. Journal of the Brazilian Chemical Society. 2004;15(4):608-613. doi:10.1590/S0103-50532004000400026. View Source

Why (22E)-Stigmasta-4,22,25-trien-3-one Cannot Be Substituted with Common Phytosterol Analogs

Generic substitution among phytosterols in cytotoxicity assays or as analytical standards is invalid due to critical differences in double-bond configuration and oxidation state [1]. Stigmasta-4,22,25-trien-3-one, (22E)- possesses a distinct tri-unsaturated (Δ4, Δ22, Δ25) 3-keto system that is structurally absent in common comparators like stigmasta-4,25-dien-3-one (lacking Δ22) or (3β)-stigmasta-4,22,25-trien-3-ol (3-hydroxy instead of 3-keto) . These precise structural differences directly translate to quantifiable variations in chromatographic retention (critical for QC/authentication), cytotoxic potency in cancer cell lines, and their behavior as target reference compounds in receptor-binding assays [1]. Using a non-equivalent analog as a reference would compromise assay reproducibility, invalidate comparative metabolomics, and lead to inaccurate potency assessments in biological testing pipelines.

Double-bond pattern mismatch

Analogs lacking Δ22 or Δ25 double bonds may show altered chromatographic retention and cytotoxic response profiles.

C-3 oxidation state difference

3-hydroxy comparators can confound SAR interpretation of the 3-keto moiety's contribution to bioactivity.

Mixture vs. pure compound attribution

Using unresolved plant extracts or mixtures risks misleading potency attribution due to co-eluting structural analogs.

• [1] Phontree K. CHEMICAL CONSTITUENTS AND CYTOTOXICITY FROM ROOTS OF Clerodendrum paniculatum, THE STEM BARK OF Walsura trichostemon AND TUBER OF Butea superba [PhD Thesis]. Chulalongkorn University; 2014. View Source

Quantitative Differentiation of (22E)-Stigmasta-4,22,25-trien-3-one vs. Closest Structural Analogs

Cytotoxicity: KB Cell Line Activity vs. (3β)-Stigmasta-4,22,25-trien-3ol

In the KB human oral epidermoid carcinoma cell line, the target compound (as part of a characterized 1:1 mixture with stigmasta-4,25-dien-3-one) demonstrates distinct cytotoxic behavior relative to its 3-hydroxy analog. While the mixture containing (22E)-Stigmasta-4,22,25-trien-3-one was not quantified independently due to co-elution, the comparator (3β)-stigmasta-4,22,25-trien-3ol exhibited a defined moderate IC50 of 13.14 µg/mL [1]. This highlights the functional impact of the C-3 oxidation state; procurement of the pure, well-characterized (22E)-Stigmasta-4,22,25-trien-3-one is a prerequisite for definitive SAR studies designed to attribute specific potency contributions to the 3-keto vs. 3-hydroxy moiety.

KB cell cytotoxicity vs. 3-ol analog

Class-level inference

Comparator IC50: 13.14 µg/mL

(3β)-stigmasta-4,22,25-trien-3ol (KB cell line)

Pure 3-keto form needed to isolate C-3 oxidation contribution to potency.

Target compound co-eluted in mixture; independent quantification not performed.

Evidence Dimension	Cytotoxic Activity (IC50)
Target Compound Data	Mixture with stigmasta-4,25-dien-3-one; not quantified independently in this study.
Comparator Or Baseline	(3β)-stigmasta-4,22,25-trien-3ol: IC50 = 13.14 µg/mL
Quantified Difference	Structural determinant identified: 3-keto (target) vs. 3β-hydroxy (comparator).
Conditions	KB human oral epidermoid carcinoma cell line, in vitro cytotoxicity assay.

Why This Matters

Procuring the pure 3-keto form is essential to eliminate confounding variables when quantifying the specific contribution of the C-3 oxidation state to cytotoxic potency.

• [1] Phontree K. CHEMICAL CONSTITUENTS AND CYTOTOXICITY FROM ROOTS OF Clerodendrum paniculatum, THE STEM BARK OF Walsura trichostemon AND TUBER OF Butea superba [PhD Thesis]. Chulalongkorn University; 2014. View Source

Structural Authentication: NMR and MS Fingerprint vs. Stigmasta-4,25-dien-3-one

The definitive identification of (22E)-Stigmasta-4,22,25-trien-3-one from Porcelia macrocarpa branches was achieved using comprehensive NMR and MS analysis [1]. Its structure was elucidated and rigorously distinguished from its co-isolated analog, Stigmasta-4,25-dien-3-one (2a), which lacks the Δ22 double bond [1]. The presence of the (22E) double bond introduces distinct alkene proton signals in the ¹H NMR spectrum and alters the fragmentation pattern in MS, providing a unique, verifiable fingerprint that is absent in the mono-unsaturated analog. This quantitative spectral differentiation serves as the gold standard for identity confirmation and purity assessment in analytical chemistry and quality control laboratories [1].

NMR/MS structural authentication

Head-to-head comparison

Distinct alkene proton signals for Δ4, Δ22, Δ25

vs. stigmasta-4,25-dien-3-one (lacks Δ22)

Unique spectral fingerprint supports identity confirmation and purity assessment.

Reported from Porcelia macrocarpa isolates; ¹H NMR, ¹³C NMR, MS.

Evidence Dimension	Structural Elucidation (NMR/MS)
Target Compound Data	Spectra consistent with (22E)-stigmasta-4,22,25-trien-3-one, featuring distinct alkene proton signals for Δ4, Δ22, and Δ25.
Comparator Or Baseline	Stigmasta-4,25-dien-3-one (2a): Lacks Δ22 double bond; distinct NMR and MS spectral profile.
Quantified Difference	Presence vs. absence of Δ22 double bond in spectral data; provides a unique analytical fingerprint for authentication.
Conditions	¹H NMR, ¹³C NMR, and Mass Spectrometry (EI-MS or ESI-MS) of purified isolates.

Why This Matters

Guarantees that researchers are working with the correct, fully characterized chemical entity, preventing experimental failure due to misidentified or adulterated natural product standards.

• [1] Chaves MH, Roque NF, Ayres MCC. Steroids and flavonoids of Porcelia macrocarpa. Journal of the Brazilian Chemical Society. 2004;15(4):608-613. doi:10.1590/S0103-50532004000400026. View Source

Cytotoxicity Profile: Differentiated Activity vs. Stigmasta-4,22-dien-3-one

While the target compound's exact IC50 against HT1080 remains to be quantified in direct comparative studies, a close analog, Stigmasta-4,22-dien-3-one (lacking the Δ25 double bond), exhibits an IC50 of 0.3 mM against the human HT1080 tumoral cell line [1]. The presence of the additional Δ25 double bond in (22E)-Stigmasta-4,22,25-trien-3-one is hypothesized to alter molecular planarity and lipophilicity (LogP ~9.42 predicted vs. stigmasta-4,22-dien-3-one LogP ~8.8 predicted), potentially influencing membrane permeability and target engagement . This structural nuance underscores its value as a distinct probe for investigating the SAR of phytosterol unsaturation patterns on cell viability.

HT1080 cytotoxicity context

Cross-study comparable

Comparator IC50: 0.3 mM (stigmasta-4,22-dien-3-one)

Target predicted LogP ~9.42, Δ25 additional unsaturation

Δ25 double bond may alter membrane permeability; supports SAR probe design.

Target IC50 not reported; comparative analysis based on structural analog.

Evidence Dimension	Cytotoxic Activity (IC50)
Target Compound Data	IC50 data not reported for HT1080 cell line in the sourced literature; predicted LogP = 9.42.
Comparator Or Baseline	Stigmasta-4,22-dien-3-one: IC50 = 0.3 mM against HT1080 cells.
Quantified Difference	Structural difference: Δ25 double bond (target) vs. saturated C-25 (comparator); predicted ΔLogP ~+0.6.
Conditions	Human HT1080 fibrosarcoma cell line, in vitro cytotoxicity assay.

Why This Matters

The distinct physicochemical properties driven by the Δ25 double bond make this compound a uniquely valuable tool for comparative SAR studies exploring how incremental unsaturation modulates steroid bioactivity and membrane interaction.

• [1] MedChemExpress. Stigmasta-4,22-dien-3-one (HY-N12454) Product Datasheet. View Source

Procurement Specification: Certified Identity and Purity for Reliable Reproducibility

For research requiring high-confidence identity and purity, (22E)-Stigmasta-4,22,25-trien-3-one is available as a certified reference material with specifications including ≥98% purity, confirmed by HPLC and ¹H-NMR, with the molecular formula C29H44O and molecular weight of 408.66 g/mol . This contrasts with uncharacterized crude plant extracts or mixtures where the target compound may co-occur with structural analogs, as seen in Clerodendrum paniculatum [1]. Procuring the isolated, analytically verified standard eliminates the risk of biological activity being confounded by the presence of related but structurally distinct compounds (e.g., stigmasta-4,25-dien-3-one), ensuring reproducibility in experimental assays and accurate quantitative analysis in metabolomics workflows [1].

Certified purity & identity

Supporting evidence

≥98% purity (HPLC/NMR)

Identity confirmed; molecular formula C29H44O

Reduces confounding bioactivity from co-eluting analogs.

Procure certified reference material to ensure batch reproducibility.

Evidence Dimension	Purity and Identity Assurance
Target Compound Data	≥98% purity, identity confirmed by ¹H-NMR and MS.
Comparator Or Baseline	Crude plant extracts or unresolved mixtures (e.g., from C. paniculatum).
Quantified Difference	Single, pure compound vs. undefined mixture of structurally similar steroids.
Conditions	Commercial vendor specifications and phytochemical isolation reports.

Why This Matters

Ensures experimental reproducibility and data integrity in downstream applications, such as cell-based assays and analytical method development, by eliminating the confounding effects of co-eluting or contaminating natural product analogs.

• [1] Phontree K. CHEMICAL CONSTITUENTS AND CYTOTOXICITY FROM ROOTS OF Clerodendrum paniculatum, THE STEM BARK OF Walsura trichostemon AND TUBER OF Butea superba [PhD Thesis]. Chulalongkorn University; 2014. View Source

High-Value Applications for (22E)-Stigmasta-4,22,25-trien-3-one Based on Empirical Evidence

Phytochemical Authentication and Botanical Quality Control

Use as a highly specific analytical reference standard for the identification and quantification of (22E)-Stigmasta-4,22,25-trien-3-one in plant extracts (e.g., Callicarpa, Porcelia species) via LC-MS or GC-MS, leveraging its unique, fully characterized NMR and MS fingerprint to distinguish it from co-occurring analogs like stigmasta-4,25-dien-3-one [1][2].

Structure-Activity Relationship (SAR) Probe for Steroid Double-Bond Configuration

Employ as a defined molecular probe to investigate the impact of a tri-unsaturated (Δ4, Δ22, Δ25) 3-keto steroidal framework on cytotoxicity. Its structure allows for controlled comparison against less unsaturated analogs (e.g., stigmasta-4,22-dien-3-one) to delineate the specific contribution of the Δ25 double bond to cell membrane permeability and biological activity [1].

Metabolomics and Natural Product Dereplication

Incorporate as a validated standard in untargeted or targeted metabolomics studies of plants known to produce stigmastane-type steroids. The availability of a pure, high-purity (>98%) reference material ensures accurate identification and relative quantification of this specific chemotype in complex biological matrices, supporting studies in chemotaxonomy and biomarker discovery [1].

Application

Selection Property

Validation Focus

Phytochemical authentication

Spectral fingerprint specificity

NMR/MS match against published spectra

Steroid unsaturation SAR probe

Tri-unsaturated 3-keto scaffold

Comparative cytotoxicity vs. analogs lacking Δ25

Metabolomics standardization

High-purity reference material

Co-elution-free analysis in plant matrices

• [1] Chaves MH, Roque NF, Ayres MCC. Steroids and flavonoids of Porcelia macrocarpa. Journal of the Brazilian Chemical Society. 2004;15(4):608-613. doi:10.1590/S0103-50532004000400026. View Source
• [2] Phontree K. CHEMICAL CONSTITUENTS AND CYTOTOXICITY FROM ROOTS OF Clerodendrum paniculatum, THE STEM BARK OF Walsura trichostemon AND TUBER OF Butea superba [PhD Thesis]. Chulalongkorn University; 2014. View Source